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Compound of Interest

Compound Name: 1,3-Dichlorohexane

Cat. No.: B13959270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 1,3-Dichlorohexane is a chemical for which comprehensive safety and

toxicological data is not readily available. This guide has been compiled using information on

closely related compounds and general principles for handling halogenated hydrocarbons. The

information provided herein should be used as a supplementary resource to a thorough risk

assessment conducted by qualified safety professionals. All laboratory work should be

performed in strict accordanceance with institutional and regulatory safety protocols.

Executive Summary
1,3-Dichlorohexane is a chlorinated alkane whose specific toxicological and safety profile has

not been extensively documented. This guide provides a summary of the known physical and

chemical properties and extrapolates potential hazards and safety precautions based on data

from related isomers and the broader class of chlorinated hydrocarbons. The absence of

definitive data necessitates a highly cautious approach to the handling, storage, and disposal

of this compound. All quantitative data presented is the best available at the time of publication

and should be treated as indicative rather than definitive.

Physicochemical Properties
The following table summarizes the available and estimated physicochemical properties of 1,3-
dichlorohexane. This data is essential for understanding its potential behavior under various

laboratory conditions.
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Property Value Source

Molecular Formula C₆H₁₂Cl₂ PubChem

Molecular Weight 155.07 g/mol PubChem

CAS Number 56375-88-3 PubChem

Appearance Colorless liquid (presumed) General chemical properties

Boiling Point

172-173 °C at 760 mmHg (for

1,3-Dichlorobenzene, a related

compound)

Fisher Scientific[1]

Melting Point

-24 °C (for 1,3-

Dichlorobenzene, a related

compound)

Fisher Scientific[1]

Flash Point

67 °C (for 1,3-

Dichlorobenzene, a related

compound)

Fisher Scientific[1]

Solubility
Insoluble or slightly soluble in

water (presumed)

General properties of

halogenated alkanes

Hazard Identification and GHS Classification
(Presumed)
Due to the lack of a specific Safety Data Sheet (SDS) for 1,3-dichlorohexane, the following

GHS classification is based on data for the closely related isomer, 1,6-dichlorohexane, and

general knowledge of short-chain chlorinated alkanes. These should be considered as

minimum precautions.
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Flammable

Liquids
Category 4 None Warning

H227:

Combustible

liquid

Acute Toxicity,

Oral
Category 4 alt text Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2A alt text Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory tract

irritation)

Category 3 alt text Warning

H335: May

cause respiratory

irritation

Hazardous to the

Aquatic

Environment,

Long-Term

Hazard

Category 3 None None

H412: Harmful to

aquatic life with

long lasting

effects

Note: The GHS pictograms for "Warning" are represented by an exclamation mark. The "Health

Hazard" pictogram may also be relevant depending on the specific toxicological profile, which

is currently unknown.

Experimental Protocols: Safe Handling Procedures
The following protocols are generalized for handling volatile and potentially toxic halogenated

hydrocarbons and should be adapted for 1,3-dichlorohexane with a comprehensive, site-

specific risk assessment.
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Engineering Controls
Ventilation: All handling of 1,3-dichlorohexane must be conducted in a properly functioning

chemical fume hood with a face velocity of at least 100 feet per minute.

Isolation: For larger quantities or extended procedures, use of a glove box or other isolated

system is recommended.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Personal Protective Equipment (PPE)
PPE Type Specification

Hand Protection

Chemical-resistant gloves (e.g., Viton®, nitrile

rubber with appropriate thickness and

breakthrough time). Consult glove

manufacturer's compatibility charts.

Eye Protection Chemical safety goggles and a face shield.

Skin and Body Protection

A flame-resistant lab coat, long pants, and

closed-toe shoes. For significant exposure risks,

a chemical-resistant apron or suit may be

necessary.

Respiratory Protection

For situations where fume hood use is not

feasible or in case of a spill, a NIOSH-approved

respirator with an organic vapor cartridge is

required.

Standard Operating Procedure for Handling and Use
Preparation: Before starting work, ensure all necessary PPE is worn correctly and all

engineering controls are operational. Have spill control materials readily available.

Dispensing:

Transport the chemical in a secondary container.
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Use a well-ventilated area, preferably a chemical fume hood.

Ground all equipment to prevent static discharge, as the compound is combustible.

Use a syringe or cannula for transferring small quantities to minimize vapor release.

During Use:

Keep containers tightly closed when not in use.

Avoid heating the substance, as it is a combustible liquid.

Be aware of incompatible materials such as strong oxidizing agents.

Waste Disposal:

Collect all waste containing 1,3-dichlorohexane in a designated, labeled, and sealed

container.

Dispose of as hazardous waste in accordance with local, state, and federal regulations.

Do not pour down the drain.

Decontamination:

Thoroughly clean all glassware and equipment that has come into contact with 1,3-
dichlorohexane using an appropriate solvent and detergent.

Wipe down the work area in the fume hood after completion of work.

Emergency Procedures
Spill Response

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: If the spill is small and you are trained to do so, contain the spill with an inert

absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper
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towels.

Collect: Carefully collect the absorbed material into a sealed container for hazardous waste

disposal.

Decontaminate: Clean the spill area with an appropriate solvent and then soap and water.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Visualizations
The following diagrams illustrate key logical relationships and workflows for the safe handling of

1,3-dichlorohexane.

Caption: Hazard Mitigation Pathway for 1,3-Dichlorohexane.
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Caption: Standard Experimental Workflow for 1,3-Dichlorohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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